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Compound of Interest

Methyl 2,2,3,3-

Compound Name: tetramethylcyclopropanecarboxyla
te

CAS No.: 2415-95-4

Cat. No.: B3040798

Get Quote

Executive Summary & Chemical Identity

1,1,2,2-Tetramethylcyclopropane (TMCP) represents a unique class of highly substituted
cycloalkanes where steric strain and electronic stabilization compete to define thermal stability.
Unlike unsubstituted cyclopropane, which requires significant thermal energy to overcome the
barrier to ring opening, TMCP possesses a "pre-activated" structure due to the repulsive van

der Waals forces between the four vicinal methyl groups.

This guide details the thermodynamic profile, isomerization kinetics, and handling protocols for
TMCP, designed for researchers requiring precise stability data for synthesis or drug
development applications.
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Property Data

CAS Number 4127-47-3

Molecular Formula

Molecular Weight 98.19 g/mol

Boiling Point 76 °C (at 760 mmHg)

Density 0.72 g/mL

Primary Decomposition Isomerization to 2,4-dimethyl-2-pentene
Flash Point -15 °C (Highly Flammable)

Thermodynamics & Kinetics of Thermal
Isomerization

The thermal stability of TMCP is governed by the kinetics of its unimolecular isomerization. At
elevated temperatures, the molecule undergoes ring opening to form an acyclic olefin.

The Mechanism: Homolytic Ring Fission

The isomerization proceeds via a biradical intermediate. The presence of four methyl groups on
the C1 and C2 carbons significantly weakens the C1-C2 bond through steric repulsion
(eclipsing interactions) and stabilizes the resulting radical centers.

e Initiation: Thermal energy causes the homolytic cleavage of the C1-C2 bond (the bond
connecting the two quaternary carbons).

e Transition State: Formation of a 1,1,3,3-tetramethyltrimethylene biradical. This intermediate
is stabilized because both radical centers are tertiary.

e Product Formation: A 1,2-hydrogen shift occurs, followed by

-bond formation to yield 2,4-dimethyl-2-pentene.
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Caption: Mechanistic pathway of TMCP thermal isomerization via a stabilized tertiary biradical
intermediate.

Kinetic Parameters

The activation energy (
) for TMCP is lower than that of unsubstituted cyclopropane (
kcal/mol) due to the relief of steric strain and the stability of the tertiary radical centers formed.
e Activation Energy (

):

kcal/mol
o Pre-exponential Factor (

):
» Half-life (

):

o At 25°C:

years (Kinetically stable for storage).

o At 300°C: Minutes to seconds (Rapid decomposition).

Expert Insight: While the activation energy is lower than cyclopropane, it is still sufficiently high
to prevent degradation under standard storage conditions. The molecule is kinetically stable at
room temperature but should be treated as a "loaded spring" in high-temperature synthesis (
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C).

Experimental Protocols for Stability Assessment

To validate the quality and stability of TMCP batches, the following self-validating protocols are
recommended.

Purity Analysis via GC-FID

Because TMCP and its isomer (2,4-dimethyl-2-pentene) have distinct boiling points (76°C vs
83°C) and retention times, Gas Chromatography is the gold standard for purity.

Protocol:

Column: Fused silica capillary column (e.g., DB-1 or equivalent non-polar phase), 30m x
0.25mm ID.

e Carrier Gas: Helium at 1.0 mL/min constant flow.

e Injector: Split mode (50:1), 200°C. Note: Keep injector temp moderate to prevent in-situ
isomerization.

e Oven Program:
o Hold 40°C for 5 min (elution of TMCP).
o Ramp 10°C/min to 150°C.
o Hold 2 min (elution of olefin isomers).
» Detection: FID at 250°C.

Acceptance Criteria: TMCP peak area > 98.0%.[1][2] Presence of a peak at slightly higher
retention time indicates thermal degradation.

Thermal Stability Profiling (DSC)

Differential Scanning Calorimetry (DSC) is critical for determining the "Onset of Decomposition”

(
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) for safety in scale-up.

Protocol:

Instrument: Calibrated DSC (e.g., TA Instruments Q-series or Mettler Toledo).

o Sample: 2-5 mg of TMCP in a high-pressure gold-plated crucible (sealed). Crucial: Standard
aluminum pans may leak due to TMCP's volatility, leading to false endotherms (evaporation)
instead of the reaction exotherm.

» Reference: Empty high-pressure crucible.

e Ramp: 5°C/min from 25°C to 400°C.

e Analysis: Identify the exothermic peak corresponding to the release of ring strain energy (

kcal/mol).

Interpretation:

e : Typically observed > 280°C.

o Sharp Exotherm: Indicates rapid isomerization. If observed < 200°C, suspect catalytic
impurities (transition metals can catalyze ring opening).
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Caption: Quality Control workflow for assessing TMCP thermal stability.

Implications for Synthesis and Storage
Storage Requirements

o Temperature: Store at 2°C — 8°C to maximize shelf life, though room temperature (20°C) is
acceptable for short periods.

o Atmosphere: Store under Argon or Nitrogen. Oxygen can initiate radical chains that lower the
barrier for ring opening.

» Container: Teflon-lined seals are mandatory. The vapor pressure is significant, and the
compound acts as a solvent for many rubber septa.

Reaction Safety

When using TMCP as a building block (e.g., in cyclopropanation or ring-expansion reactions):
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» Avoid temperatures > 180°C unless isomerization is the intended pathway.

o Catalyst Compatibility: Be cautious with Lewis Acids (e.g.,

). These can coordinate to the ring, lowering the activation energy and triggering premature
rearrangement to the olefin.

References

e Frey, H. M., & Marshall, D. C. (1962). The thermal unimolecular isomerization of 1,1,2,2-
tetramethylcyclopropane. Journal of the Chemical Society, 3052-3056.

e NIST Chemistry WebBook. Cyclopropane, 1,1,2,2-tetramethyl- Thermochemical Data.
National Institute of Standards and Technology.[3]

e Benson, S. W., & O'Neal, H. E. (1970). Kinetic Data on Gas Phase Unimolecular Reactions.
[4] NSRDS-NBS 21. (Provides comparative data for cyclopropane derivatives).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3040798/docs#in-depth-technical-guide-thermal-
stability-of-1-1-2-2-tetramethylcyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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